Cas no 1374574-00-1 (6-Bromo-1H-isochromen-1-one)
6-Bromo-1H-isochromen-1-one structure
Product Name:6-Bromo-1H-isochromen-1-one
CAS No:1374574-00-1
MF:C9H5BrO2
MW:225.038801908493
CID:2193079
Update Time:2023-08-07
6-Bromo-1H-isochromen-1-one Chemical and Physical Properties
Names and Identifiers
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- 6-Bromo-1h-isochromen-1-one
- 1H-2-Benzopyran-1-one, 6-bromo-
- HHYJSWADRNTEKA-UHFFFAOYSA-N
- 6-Bromo-1H-isochromen-1-one
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- Inchi: 1S/C9H5BrO2/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
- InChI Key: HHYJSWADRNTEKA-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=O)OC=CC=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Topological Polar Surface Area: 26.3
6-Bromo-1H-isochromen-1-one Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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